Cas no 1105230-78-1 (N-(4-butylphenyl)-5-ethoxy-4-oxo-4H-pyran-2-carboxamide)

• Product Name: N-(4-butylphenyl)-5-ethoxy-4-oxo-4H-pyran-2-carboxamide
• CAS No: 1105230-78-1
• MF: C₁₈H₂₁NO₄
• MW: 315.36364531517
• CID: 5932573
• PubChem ID: 30860254
• Update Time: 2025-05-25

N-(4-butylphenyl)-5-ethoxy-4-oxo-4H-pyran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-butylphenyl)-5-ethoxy-4-oxo-4H-pyran-2-carboxamide
• F5449-0204
• N-(4-butylphenyl)-5-ethoxy-4-oxopyran-2-carboxamide
• 1105230-78-1
• VU0643359-1
• AKOS024508651

• Inchi： 1S/C18H21NO4/c1-3-5-6-13-7-9-14(10-8-13)19-18(21)16-11-15(20)17(12-23-16)22-4-2/h7-12H,3-6H2,1-2H3,(H,19,21)
• InChI Key： CNEQLWSCMIVIHY-UHFFFAOYSA-N
• SMILES： O1C=C(C(C=C1C(NC1C=CC(=CC=1)CCCC)=O)=O)OCC

Computed Properties

• Exact Mass: 315.14705815g/mol
• Monoisotopic Mass: 315.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 64.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-butylphenyl)-5-ethoxy-4-oxo-4H-pyran-2-carboxamide

Comprehensive Overview of N-(4-butylphenyl)-5-ethoxy-4-oxo-4H-pyran-2-carboxamide (CAS No. 1105230-78-1)

N-(4-butylphenyl)-5-ethoxy-4-oxo-4H-pyran-2-carboxamide, with the CAS number 1105230-78-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyran-2-carboxamide derivatives, which are known for their versatile applications in drug discovery and material science. The unique structural features of this molecule, including the 4-butylphenyl and 5-ethoxy-4-oxo-4H-pyran moieties, contribute to its potential biological activity and industrial relevance.

In recent years, the demand for pyran-based compounds has surged due to their role in developing novel therapeutics and functional materials. Researchers are particularly interested in N-(4-butylphenyl)-5-ethoxy-4-oxo-4H-pyran-2-carboxamide for its potential as a kinase inhibitor or anti-inflammatory agent, aligning with the growing focus on targeted therapies in modern medicine. The compound's ethoxy group and carboxamide linkage further enhance its solubility and bioavailability, making it a promising candidate for further investigation.

The synthesis of CAS 1105230-78-1 involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as HPLC purification and NMR spectroscopy are employed to ensure high purity and structural confirmation. This level of precision is critical for applications in high-throughput screening and structure-activity relationship (SAR) studies, where even minor impurities can skew experimental results.

From an industrial perspective, N-(4-butylphenyl)-5-ethoxy-4-oxo-4H-pyran-2-carboxamide is also explored for its potential in agrochemical formulations. The compound's structural motifs resemble those found in certain plant growth regulators and pesticide intermediates, sparking interest in sustainable agriculture solutions. As the global push for eco-friendly crop protection intensifies, derivatives of this compound may offer alternatives to traditional chemicals.

Quality control and regulatory compliance are paramount when working with CAS 1105230-78-1. Reputable suppliers provide certificates of analysis (CoA) and material safety data sheets (MSDS) to ensure safe handling and traceability. Researchers should also consider patent landscapes surrounding this compound, as intellectual property protections may influence its commercial availability and research applications.

In the context of computational chemistry, N-(4-butylphenyl)-5-ethoxy-4-oxo-4H-pyran-2-carboxamide serves as an interesting subject for molecular docking simulations and quantitative structure-property relationship (QSPR) modeling. These in silico approaches help predict the compound's interactions with biological targets or materials, accelerating the discovery process while reducing laboratory costs.

The future outlook for 1105230-78-1 remains promising, particularly in niche applications requiring heterocyclic building blocks with specific electronic properties. As green chemistry initiatives gain momentum, researchers may explore more sustainable synthetic routes for this compound, potentially using biocatalysis or flow chemistry techniques to improve atom economy and reduce waste generation.

For laboratories considering work with N-(4-butylphenyl)-5-ethoxy-4-oxo-4H-pyran-2-carboxamide, proper storage conditions (typically cool and dry environments) and handling protocols should be established. While not classified as hazardous under standard regulations, prudent laboratory practices recommend using appropriate personal protective equipment (PPE) when manipulating this or any fine chemical.